Cas no 497165-15-8 (4,6-Methano-1,3,2-benzodioxaborole-2-methanamine,hexahydro-a,3a,8,8-tetramethyl-, (aR,3aS,4S,6S,7aR)-)

4,6-Methano-1,3,2-benzodioxaborole-2-methanamine,hexahydro-a,3a,8,8-tetramethyl-, (aR,3aS,4S,6S,7aR)- Properties

Names and Identifiers

• 4,6-Methano-1,3,2-benzodioxaborole-2-methanamine,hexahydro-a,3a,8,8-tetramethyl-, (aR,3aS,4S,6S,7aR)-
• 4,6-Methano-1,3,2-benzodioxaborole-2-methanamine,hexahydro-a,3a,5,5-tetramethyl-, (aR,3aS,4S,6S,7aR)- (9CI)
• (R)-BoroAla-(+)-Pinanediol
• 497165-15-8
• DTXSID80719325
• (R)-1-((3AS,4S,6S,7aR)-3a,5,5-trimethylhexahydro-4,6-methanobenzo[d][1,3,2]dioxaborol-2-yl)ethan-1-amine
• (1R)-1-[(1S,2S,6R,8S)-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.02,6]decan-4-yl]ethanamine
• (1R)-1-[(3aS,4S,6S,7aR)-3a,5,5-Trimethylhexahydro-2H-4,6-methano-1,3,2-benzodioxaborol-2-yl]ethan-1-amine
• SCHEMBL13050817
• +Expand

• InChIKey： AKMVYVLKQCECJH-GBVMLCMLSA-N
• Inchi： InChI=1S/C12H22BNO2/c1-7(14)13-15-10-6-8-5-9(11(8,2)3)12(10,4)16-13/h7-10H,5-6,14H2,1-4H3/t7-,8-,9-,10+,12-/m0/s1
• SMILES： C[C@@H](B1O[C@@]2([H])[C@@]([C@]3(C[C@@]([H])(C2)C3(C)C)[H])(C)O1)N

Computed Properties

• Exact Mass: 223.174
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 223.174
• Heavy Atom Count: 16
• Complexity: 322
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 44.5A^2

Experimental Properties

• LogP: 2.72130
• PSA: 44.48000